Cas no 1822850-43-0 (2-(2-Bromo-4,5-dimethoxy-phenyl)-1h-imidazole)

• Product Name: 2-(2-Bromo-4,5-dimethoxy-phenyl)-1h-imidazole
• CAS No: 1822850-43-0
• CID: 4620489
• Update Time: 2025-05-20

2-(2-Bromo-4,5-dimethoxy-phenyl)-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4,5-dimethoxy-phenyl)-1h-imidazole

Additional information on 2-(2-Bromo-4,5-dimethoxy-phenyl)-1h-imidazole

Introduction to 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole (CAS No. 1822850-43-0)

2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole (CAS No. 1822850-43-0) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This heterocyclic aromatic compound has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and methoxy substituents on the phenyl ring, coupled with the imidazole core, endows it with distinct reactivity and binding capabilities that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole consists of a benzene ring substituted with bromine at the 2-position and two methoxy groups at the 4- and 5-positions, linked to an imidazole ring. This configuration not only influences its electronic properties but also its interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related proteins. 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole has emerged as a promising candidate in this context due to its ability to modulate the activity of enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on kinases, which are overexpressed in many cancers and inflammatory diseases. The imidazole core is particularly relevant here, as it mimics the natural binding pockets of these enzymes, allowing for precise interactions that can lead to potent inhibition.

One of the most compelling aspects of 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole is its potential in drug discovery through structure-based design. Computational modeling has shown that the compound can effectively bind to the active sites of target proteins by leveraging its aromatic system and substituents. This binding affinity is further enhanced by the presence of hydrogen bonding donors and acceptors within the molecule, which can stabilize complex formations with biological targets. Such features make it an attractive scaffold for medicinal chemists aiming to develop high-affinity ligands.

The synthesis of 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of bromine at the 2-position can be achieved through electrophilic aromatic substitution reactions, while the methoxy groups can be incorporated via nucleophilic aromatic substitution or direct methylation strategies. The subsequent coupling of this substituted benzene ring to an imidazole moiety typically employs palladium-catalyzed reactions, which are well-established in modern synthetic organic chemistry.

Recent advancements in biocatalysis have also opened new avenues for utilizing 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole in drug development. Enzymatic approaches have been explored to modify specific functional groups within the molecule without compromising its overall structure. This has led to the generation of libraries of derivatives with tailored properties for improved bioactivity and pharmacokinetic profiles. Such innovations underscore the versatility of this compound as a building block for medicinal chemistry.

The pharmacological profile of 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole has been investigated in various preclinical models. Initial studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, preclinical trials have hinted at its efficacy in treating neurological disorders by interacting with neurotransmitter receptors. These findings highlight the broad therapeutic potential of this compound and justify further exploration into its mechanisms of action.

The chemical stability and solubility profile of 2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole are critical factors that influence its suitability for pharmaceutical applications. Research has shown that this compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Solubility studies indicate that it is more soluble in organic solvents than in water, which may necessitate formulation strategies to enhance bioavailability when developing drug products.

In conclusion,2-(2-Bromo-4,5-dimethoxy-phenyl)-1H-imidazole (CAS No. 1822850-43-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule,it is likely to remain at the forefront of medicinal chemistry innovation.